Cas no 131330-81-9 (2-cycloheptylprop-2-enoic acid)

2-cycloheptylprop-2-enoic acid structure
131330-81-9 structure
Product Name:2-cycloheptylprop-2-enoic acid
CAS No:131330-81-9
MF:C10H16O2
MW:168.232843399048
CID:6527832
PubChem ID:21387940
Update Time:2024-01-13

2-cycloheptylprop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

    • 2-cycloheptylprop-2-enoic acid
    • EN300-1762937
    • 131330-81-9
    • SCHEMBL642121
    • Inchi: 1S/C10H16O2/c1-8(10(11)12)9-6-4-2-3-5-7-9/h9H,1-7H2,(H,11,12)
    • InChI Key: NTAWCBFYRWRSTL-UHFFFAOYSA-N
    • SMILES: OC(C(=C)C1CCCCCC1)=O

Computed Properties

  • Exact Mass: 168.115029749g/mol
  • Monoisotopic Mass: 168.115029749g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 176
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 37.3Ų

2-cycloheptylprop-2-enoic acid Pricemore >>

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